

What is the evidence for omipalisib-induced QT prolongation?

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Omipalisib

CAS No.: 1086062-66-9


Cat. No.: S548408

Get Quote

A 2022 preclinical study using a sensitive atrioventricular (AV) block dog model specifically investigated the chronic cardiac effects of **omipalisib** [1] [2] [3]. The key findings are summarized in the table below.

Experimental Parameter	Findings in AV Block Dog Model
Animal Model	Mongrel dogs with complete AV-block, paced to prevent bradycardia-induced remodeling [2] [3]
Dosing Regimen	1 mg/kg, orally; once daily (n=3) or twice daily (n=10) for 7 days [2] [3]
Effect on QT Interval	Prolonged QT interval at baseline; further pronounced aggravation after a dofetilide challenge (from 490 ± 37 ms to 607 ± 48 ms) [1] [2]
Arrhythmic Outcome	Single ectopic beats in 30% of dogs; multiple ectopic beats and Torsade de Pointes (TdP) arrhythmia in 20% of dogs [1] [2]
Cellular Mechanism	Isolated ventricular cardiomyocytes from treated dogs showed diminished slow delayed rectifier potassium current (IKs) density [1] [2]

This workflow illustrates the key experimental procedures and findings from the pivotal preclinical study:




[Click to download full resolution via product page](#)

What is the molecular mechanism behind this effect?

The QT interval on a surface electrocardiogram (ECG) represents the duration of ventricular depolarization and repolarization. Prolongation increases the risk for Torsade de Pointes (TdP), a life-threatening ventricular arrhythmia [4] [5].

The study found that chronic **omipalisib** treatment led to a **reduction in the slow delayed rectifier potassium current (IKs)** in cardiac cells [1] [2]. This current is crucial for the repolarization phase of the cardiac action potential. When it is diminished, repolarization takes longer, which manifests as QT prolongation on the ECG and creates an electrically unstable substrate prone to arrhythmias [4].

The following diagram illustrates this central mechanism:



[Click to download full resolution via product page](#)

FAQs & Troubleshooting for Researchers

Q1: How should I monitor for this effect in my in vivo studies?

- **Answer:** The dog study was conducted under standardized, proarrhythmic conditions (anesthesia, bradycardia, and a pharmacological challenge with the IKr blocker dofetilide) to unmask the risk [1] [2]. For general safety pharmacology, you should implement rigorous ECG monitoring. Key parameters include:
 - **QTc Interval:** Calculate the heart rate-corrected QT interval. An increase > 500 ms is considered a significant risk factor for TdP [5].
 - **Arrhythmia Detection:** Actively monitor for premature ventricular contractions (PVCs), couplets, and runs of ventricular tachycardia, which are precursors to TdP [1].

Q2: Are there any known risk factors that could exacerbate this issue?

- **Answer:** Yes. While not specifically studied with **omipalisib**, general risk factors for drug-induced QT prolongation from the scientific literature should be considered [4] [5]. These include:
 - **Concomitant Medications:** Avoid co-administering with other drugs known to prolong the QT interval (e.g., certain antiarrhythmics, antibiotics, and antipsychotics) [5].
 - **Electrolyte Imbalances:** Maintain normal serum levels of potassium and magnesium, as hypokalemia and hypomagnesemia can lower the threshold for arrhythmias [5].
 - **Pre-existing Conditions:** Underlying heart disease or genetic predispositions (e.g., subclinical Long QT Syndrome mutations) can increase susceptibility [4].

Q3: Is this a class effect for all PI3K inhibitors?

- **Answer:** Evidence suggests that inhibition of the PI3K signaling pathway itself can regulate cardiac ion channels, indicating that QT prolongation may be a potential **class effect** [1] [2] [3]. The specific risk may vary between compounds based on their potency, selectivity, and dosing. It is noteworthy that a next-generation dual PI3K/EGFR inhibitor, MTX-531, was recently reported to be exceptionally well-tolerated in mice and did not induce the hyperglycemia commonly associated with PI3K inhibitors, though its cardiac effects were not detailed in the available abstract [6]. This highlights the potential for molecular design to improve the therapeutic index.

Key Takeaways for Drug Development Professionals

- **Confirmatory Testing is Crucial:** The preclinical finding necessitates that thorough ECG monitoring be a core component of any further investigative or development work with **omipalisib**.
- **Contextualize the Risk:** The arrhythmias were observed in a model specifically designed to be highly sensitive. The clinical risk in human patients, while plausible, requires evaluation in controlled clinical trials with cardiac safety as a focused endpoint.
- **Mitigation Strategies:** Proactive management, such as screening for drug interactions and correcting electrolyte imbalances, will be essential for clinical trial safety.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. PI3K/mTOR inhibitor omipalisib prolongs cardiac ... [pubmed.ncbi.nlm.nih.gov]
2. PI3K/mTOR inhibitor omipalisib cardiac repolarization along... prolongs [pmc.ncbi.nlm.nih.gov]
3. PI3K/mTOR inhibitor omipalisib prolongs cardiac ... [frontiersin.org]
4. (PDF) Genetic and Molecular Aspects of Drug-Induced QT Interval... [academia.edu]
5. Medication-Induced QT -Interval Prolongation and Torsades de Pointes [uspharmacist.com]
6. A first-in-class selective inhibitor of EGFR and PI3K offers a ... [nature.com]

To cite this document: Smolecule. [What is the evidence for omipalisib-induced QT prolongation?]. Smolecule, [2026]. [Online PDF]. Available at:
[<https://www.smolecule.com/products/b548408#omipalisib-cardiac-repolarization-qt-prolongation>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com